Cas no 2172628-97-4 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid)

Technical Introduction: 3-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid is a specialized synthetic intermediate primarily used in peptide chemistry and solid-phase synthesis. Its key structural features include an Fmoc-protected amino group and a conjugated but-2-enamido linker, offering selective reactivity for coupling reactions. The 4-methoxybenzoic acid moiety enhances solubility in organic solvents, facilitating purification and handling. This compound is particularly valuable for constructing modified peptides or peptidomimetics, where controlled functionalization is critical. Its stability under standard Fmoc deprotection conditions (e.g., piperidine) ensures compatibility with automated synthesis protocols. The product is suited for research requiring precise incorporation of unsaturated or aromatic spacers in molecular design.
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid structure
2172628-97-4 structure
Product Name:3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid
CAS No:2172628-97-4
MF:C27H24N2O6
MW:472.489267349243
CID:6571142
PubChem ID:165875665
Update Time:2025-10-30

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid
    • 2172628-97-4
    • 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxybenzoic acid
    • EN300-1498252
    • Inchi: 1S/C27H24N2O6/c1-34-24-13-12-17(26(31)32)15-23(24)29-25(30)11-6-14-28-27(33)35-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-13,15,22H,14,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/b11-6+
    • InChI Key: SXIYBECZTZFZCJ-IZZDOVSWSA-N
    • SMILES: O(C(NC/C=C/C(NC1C=C(C(=O)O)C=CC=1OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 472.16343649g/mol
  • Monoisotopic Mass: 472.16343649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 764
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 114Ų

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1498252-0.05g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxybenzoic acid
2172628-97-4
0.05g
$2829.0 2023-05-26
Enamine
EN300-1498252-0.1g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxybenzoic acid
2172628-97-4
0.1g
$2963.0 2023-05-26
Enamine
EN300-1498252-0.25g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxybenzoic acid
2172628-97-4
0.25g
$3099.0 2023-05-26
Enamine
EN300-1498252-0.5g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxybenzoic acid
2172628-97-4
0.5g
$3233.0 2023-05-26
Enamine
EN300-1498252-1.0g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxybenzoic acid
2172628-97-4
1g
$3368.0 2023-05-26
Enamine
EN300-1498252-2.5g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxybenzoic acid
2172628-97-4
2.5g
$6602.0 2023-05-26
Enamine
EN300-1498252-5.0g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxybenzoic acid
2172628-97-4
5g
$9769.0 2023-05-26
Enamine
EN300-1498252-10.0g
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxybenzoic acid
2172628-97-4
10g
$14487.0 2023-05-26
Enamine
EN300-1498252-50mg
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxybenzoic acid
2172628-97-4
50mg
$2829.0 2023-09-28
Enamine
EN300-1498252-100mg
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxybenzoic acid
2172628-97-4
100mg
$2963.0 2023-09-28

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid

Research Brief on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid (CAS: 2172628-97-4)

In recent years, the compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid (CAS: 2172628-97-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and targeted drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the methoxybenzoic acid moiety makes it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent studies have focused on the role of this compound in the solid-phase peptide synthesis (SPPS) process. The Fmoc group is widely used for temporary protection of amino groups during peptide synthesis, and its incorporation into 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid enhances the stability and solubility of the intermediate, facilitating the synthesis of complex peptides. Researchers have reported improved yields and reduced side reactions when using this compound as a building block in SPPS, highlighting its potential to streamline the production of peptide-based drugs.

In addition to its utility in peptide synthesis, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid has been investigated for its bioactive properties. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings open new avenues for the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic profile.

The synthesis and characterization of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid have been detailed in several recent publications. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the structure and purity of the compound. These studies have also explored the optimal conditions for its synthesis, such as reaction temperature, solvent choice, and catalyst use, to maximize yield and minimize impurities.

Looking ahead, the potential applications of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid extend beyond peptide synthesis and enzyme inhibition. Researchers are investigating its use in the development of prodrugs and targeted delivery systems, where its chemical properties could enable controlled release and improved bioavailability of therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxybenzoic acid (CAS: 2172628-97-4) represents a promising compound in the realm of chemical biology and drug development. Its versatility in synthesis, coupled with its potential bioactive properties, makes it a valuable tool for researchers. Continued exploration of its applications and mechanisms of action will likely yield further insights and contribute to advancements in the field.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司